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Clavirolide A Clavirolide A
Brand Name: Vulcanchem
CAS No.: 132750-47-1
VCID: VC0155925
InChI: InChI=1S/C20H28O4/c1-12-5-7-19(4)8-6-16-14(3)18(22)24-17(20(16,19)23)11-13(2)10-15(21)9-12/h5,13,17,23H,6-11H2,1-4H3/b12-5+/t13-,17-,19-,20-/m1/s1
SMILES: CC1CC2C3(C(=C(C(=O)O2)C)CCC3(CC=C(CC(=O)C1)C)C)O
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol

Clavirolide A

CAS No.: 132750-47-1

Main Products

VCID: VC0155925

Molecular Formula: C20H28O4

Molecular Weight: 332.4 g/mol

Clavirolide A - 132750-47-1

CAS No. 132750-47-1
Product Name Clavirolide A
Molecular Formula C20H28O4
Molecular Weight 332.4 g/mol
IUPAC Name (1R,3S,7E,10S,17R)-17-hydroxy-3,7,10,14-tetramethyl-16-oxatricyclo[8.6.1.013,17]heptadeca-7,13-diene-5,15-dione
Standard InChI InChI=1S/C20H28O4/c1-12-5-7-19(4)8-6-16-14(3)18(22)24-17(20(16,19)23)11-13(2)10-15(21)9-12/h5,13,17,23H,6-11H2,1-4H3/b12-5+/t13-,17-,19-,20-/m1/s1
Standard InChIKey JVYXSCVDLGVIRM-NOYREHSQSA-N
Isomeric SMILES C[C@H]1C[C@@H]2[C@@]3(C(=C(C(=O)O2)C)CC[C@]3(C/C=C(/CC(=O)C1)\C)C)O
SMILES CC1CC2C3(C(=C(C(=O)O2)C)CCC3(CC=C(CC(=O)C1)C)C)O
Canonical SMILES CC1CC2C3(C(=C(C(=O)O2)C)CCC3(CC=C(CC(=O)C1)C)C)O
PubChem Compound 21671023
Last Modified Nov 11 2021
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